Cas no 1881926-59-5 (1-(3-Bromopyridin-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-Bromopyridin-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1881926-59-5
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 6606895
• PubChem ID: 97729250
• Update Time: 2025-05-21

1-(3-Bromopyridin-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1896888
• 1881926-59-5
• 1-(3-bromopyridin-2-yl)cyclobutane-1-carboxylic acid
• 1-(3-Bromopyridin-2-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H10BrNO2/c11-7-3-1-6-12-8(7)10(9(13)14)4-2-5-10/h1,3,6H,2,4-5H2,(H,13,14)
• InChI Key： IYLVPANDCMINMF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(3-Bromopyridin-2-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(3-Bromopyridin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1881926-59-5)

1-(3-Bromopyridin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1881926-59-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutane-carboxylic acid backbone and 3-bromopyridine moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines the rigidity of a cyclobutane ring with the reactivity of a brominated pyridine, making it a valuable building block for drug discovery and material science applications.

The growing interest in heterocyclic compounds like 1-(3-Bromopyridin-2-yl)cyclobutane-1-carboxylic acid is driven by their potential in addressing modern challenges such as antibiotic resistance and sustainable agriculture. Researchers are increasingly exploring its derivatives for their enzyme inhibition properties, particularly in targeting kinases and other therapeutic proteins. The compound's CAS No. 1881926-59-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the bromine atom at the 3-position of the pyridine ring offers a strategic site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This adaptability aligns with the current trend toward green chemistry, where efficient, atom-economical transformations are prioritized. The compound's carboxylic acid group also enables facile derivatization into amides, esters, or other pharmacophores, enhancing its utility in medicinal chemistry.

In the context of drug development, 1-(3-Bromopyridin-2-yl)cyclobutane-1-carboxylic acid has been investigated as a precursor for small-molecule inhibitors targeting inflammatory pathways and metabolic disorders. Its structural features mimic those found in FDA-approved drugs, underscoring its potential in lead optimization. Recent publications highlight its role in designing allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in precision medicine.

The compound's physicochemical properties, including its logP and hydrogen-bonding capacity, are critical for ADMET profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicity). These parameters are frequently queried in cheminformatics platforms, as they influence bioavailability and toxicity—key concerns in pharmaceutical R&D. Analytical techniques like HPLC and NMR are routinely employed to validate its purity and structural integrity, ensuring compliance with Good Laboratory Practice (GLP) standards.

Beyond therapeutics, CAS No. 1881926-59-5 finds applications in material science, particularly in the design of organic semiconductors and ligands for catalysis. Its conjugated system and electron-withdrawing bromine substituent contribute to tunable electronic properties, relevant for optoelectronic devices. This dual utility in life sciences and advanced materials exemplifies the interdisciplinary nature of modern chemical research.

In summary, 1-(3-Bromopyridin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1881926-59-5) represents a compelling case study in the convergence of synthetic chemistry, drug discovery, and materials engineering. Its multifaceted applications and adaptability to high-throughput screening protocols position it as a compound of enduring interest in both academic and industrial settings. As research into personalized therapeutics and sustainable technologies advances, this compound is poised to play a pivotal role in innovation.